Cas no 1807283-60-8 (Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate)

• Product Name: Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate
• CAS No: 1807283-60-8
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4953407
• Update Time: 2025-11-05

Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate

• Inchi： 1S/C10H6F3NO3/c1-16-9(15)5-2-3-7(17-10(12)13)6(4-14)8(5)11/h2-3,10H,1H3
• InChI Key： NAAGGMKWXZWPGK-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=CC=1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate

Recent Advances in the Study of Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate (CAS: 1807283-60-8)

Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate (CAS: 1807283-60-8) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and cyano functional groups, has shown promising potential in various applications, including drug development and agrochemical synthesis. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate has been optimized in recent years to improve yield and purity. A study published in the Journal of Fluorine Chemistry (2023) demonstrated a high-yield synthesis route involving the fluorination of a precursor benzoate ester, followed by the introduction of the difluoromethoxy group. The researchers highlighted the importance of controlling reaction conditions to minimize side products and ensure the stability of the final compound. This advancement in synthesis methodology is critical for scaling up production for further pharmacological studies.

In terms of biological activity, Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate has been investigated for its potential as an intermediate in the development of kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its role in the synthesis of novel compounds targeting tyrosine kinases, which are implicated in various cancers. The study reported that derivatives of this compound exhibited moderate inhibitory activity against specific kinase isoforms, suggesting its utility in designing more potent inhibitors with optimized pharmacokinetic properties.

Another area of research has focused on the compound's physicochemical properties, particularly its solubility and stability under different conditions. A 2023 study in the Journal of Pharmaceutical Sciences investigated the compound's behavior in various solvents and its degradation profile under accelerated stability testing. The findings indicated that Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate exhibits good solubility in organic solvents but limited aqueous solubility, which may influence its formulation in drug delivery systems. These insights are valuable for researchers working on the compound's application in drug development.

Looking ahead, the potential applications of Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate extend beyond oncology. Preliminary studies have suggested its utility in agrochemicals, where its fluorinated structure could contribute to the development of new pesticides with enhanced efficacy and environmental safety. Additionally, its role as a building block in organic synthesis continues to be explored, with recent publications highlighting its versatility in constructing complex molecular architectures.

In conclusion, Methyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate (CAS: 1807283-60-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and physicochemical characterization have laid a strong foundation for future studies. As research progresses, this compound is likely to play a significant role in the development of new therapeutic agents and agrochemicals, underscoring the importance of continued investigation into its properties and applications.